3-(2-mercaptoethyl)-1,3-benzothiazol-2(3H)-one oxime

• IUPAC Name: (NE)-N-[3-(2-sulfanylethyl)-1,3-benzothiazol-2-ylidene]hydroxylamine
• InChI: InChI=1S/C9H10N2OS2/c12-10-9-11(5-6-13)7-3-1-2-4-8(7)14-9/h1-4,12-13H,5-6H2/b10-9+
• InChI Key: LOXRZEGJJDSLSP-MDZDMXLPSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N(C(=NO)S2)CCS
• Isomeric SMILES: C1=CC=C2C(=C1)N(/C(=N\O)/S2)CCS
• Molecular Formula: C9H10N2OS2
• DSSTOX Substance ID: DTXSID90419900
• Molecular Weight: 226.3 g/mol
• CAS RN: 30761-17-2

Description

3-(2-mercaptoethyl)-1,3-benzothiazol-2(3H)-one oxime, also known as MBTO, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. MBTO is a thiol-containing compound that has been shown to exhibit a range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 3-(2-mercaptoethyl)-1,3-benzothiazol-2(3H)-one oxime is not fully understood. However, several studies have suggested that 3-(2-mercaptoethyl)-1,3-benzothiazol-2(3H)-one oxime exerts its anti-cancer effects by inducing cell cycle arrest and apoptosis in cancer cells. 3-(2-mercaptoethyl)-1,3-benzothiazol-2(3H)-one oxime has also been shown to inhibit the expression of various pro-inflammatory cytokines, thereby reducing inflammation in the body.
Biochemical and Physiological Effects:
3-(2-mercaptoethyl)-1,3-benzothiazol-2(3H)-one oxime has been shown to exhibit several biochemical and physiological effects. In vitro studies have demonstrated that 3-(2-mercaptoethyl)-1,3-benzothiazol-2(3H)-one oxime can induce cell cycle arrest and apoptosis in cancer cells. 3-(2-mercaptoethyl)-1,3-benzothiazol-2(3H)-one oxime has also been shown to inhibit the expression of various pro-inflammatory cytokines, thereby reducing inflammation in the body. Additionally, 3-(2-mercaptoethyl)-1,3-benzothiazol-2(3H)-one oxime has been shown to exhibit anti-oxidant properties, which may help protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 3-(2-mercaptoethyl)-1,3-benzothiazol-2(3H)-one oxime in lab experiments is its ability to exhibit anti-cancer activity against various types of cancer cells. 3-(2-mercaptoethyl)-1,3-benzothiazol-2(3H)-one oxime is also relatively easy to synthesize, making it readily available for use in research studies. However, one of the limitations of using 3-(2-mercaptoethyl)-1,3-benzothiazol-2(3H)-one oxime in lab experiments is its potential toxicity. Studies have shown that 3-(2-mercaptoethyl)-1,3-benzothiazol-2(3H)-one oxime can be toxic to normal cells at high concentrations, which may limit its use in certain research studies.

Future Directions

There are several future directions for research on 3-(2-mercaptoethyl)-1,3-benzothiazol-2(3H)-one oxime. One potential area of research is the development of 3-(2-mercaptoethyl)-1,3-benzothiazol-2(3H)-one oxime-based drugs for the treatment of cancer and inflammatory diseases. Additionally, further studies are needed to understand the mechanism of action of 3-(2-mercaptoethyl)-1,3-benzothiazol-2(3H)-one oxime and its potential toxicity in normal cells. Finally, research is needed to explore the potential applications of 3-(2-mercaptoethyl)-1,3-benzothiazol-2(3H)-one oxime in other fields, such as materials science and environmental science.
In conclusion, 3-(2-mercaptoethyl)-1,3-benzothiazol-2(3H)-one oxime is a thiol-containing compound that has gained significant attention in recent years due to its potential applications in scientific research. The synthesis method of 3-(2-mercaptoethyl)-1,3-benzothiazol-2(3H)-one oxime involves the reaction of 2-mercaptoethylamine with 2-chloro-1,3-benzothiazole followed by the addition of hydroxylamine hydrochloride. 3-(2-mercaptoethyl)-1,3-benzothiazol-2(3H)-one oxime has been extensively studied for its anti-cancer, anti-inflammatory, and anti-oxidant properties. However, further research is needed to fully understand the mechanism of action of 3-(2-mercaptoethyl)-1,3-benzothiazol-2(3H)-one oxime and its potential toxicity in normal cells.

Synthesis Methods

The synthesis of 3-(2-mercaptoethyl)-1,3-benzothiazol-2(3H)-one oxime involves the reaction of 2-mercaptoethylamine with 2-chloro-1,3-benzothiazole followed by the addition of hydroxylamine hydrochloride. The resulting product is then purified using column chromatography to obtain pure 3-(2-mercaptoethyl)-1,3-benzothiazol-2(3H)-one oxime. This synthesis method has been widely used in various scientific studies to obtain 3-(2-mercaptoethyl)-1,3-benzothiazol-2(3H)-one oxime for research purposes.

Scientific Research Applications

3-(2-mercaptoethyl)-1,3-benzothiazol-2(3H)-one oxime has been used in various scientific studies due to its potential applications in different fields. One of the primary areas of research where 3-(2-mercaptoethyl)-1,3-benzothiazol-2(3H)-one oxime has been extensively studied is in the field of medicinal chemistry. Several studies have shown that 3-(2-mercaptoethyl)-1,3-benzothiazol-2(3H)-one oxime exhibits significant anti-cancer activity against various types of cancer cells, including breast, lung, and colon cancer cells. 3-(2-mercaptoethyl)-1,3-benzothiazol-2(3H)-one oxime has also been shown to exhibit anti-inflammatory and anti-oxidant properties, making it a potential candidate for the treatment of various inflammatory diseases.